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Compound of Interest

Compound Name: N6-Benzyladenosine-d5
Cat. No.: B15580995
Get Quote
\ J

The following table summarizes the typical quantitative data found on a Certificate of Analysis
for N6-Benzyladenosine-d5. These specifications ensure the compound's identity, purity, and
quality for research applications.

Test Specification Method

Appearance White to off-white solid Visual Inspection
Molecular Formula C17H14DsNs0a4 Mass Spectrometry
Molecular Weight 362.39 g/mol Mass Spectrometry
Purity (HPLC) >98.0% HPLC

Isotopic Purity (ds) >98% Mass Spectrometry
1H-NMR Conforms to structure NMR Spectroscopy
Mass Spectrum Consistent with structure Mass Spectrometry
Solubility Soluble in DMSO Solvent Solubility Test
Residual Solvents Meets USP <467> limits GC-HS
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Experimental Protocols

Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided
below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

o Objective: To determine the purity of N6-Benzyladenosine-d5 by separating it from any
potential impurities.

 Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pm).

e Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid).
e Flow Rate: 1.0 mL/min.

» Detection: UV absorbance at 260 nm.

e Procedure: A solution of N6-Benzyladenosine-d5 is prepared in a suitable solvent (e.g.,
DMSO or methanol) and injected into the HPLC system. The peak area of the main
component is compared to the total peak area of all components to calculate the purity.

Mass Spectrometry (MS) for Identity and Isotopic Purity

o Objective: To confirm the molecular weight and isotopic enrichment of N6-Benzyladenosine-
d5.

 Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
« lonization Source: Electrospray lonization (ESI) in positive mode.

e Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge
ratio (m/z) of the molecular ion is measured. The observed mass is compared to the
calculated theoretical mass of the deuterated compound. The isotopic distribution is
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analyzed to confirm the incorporation of five deuterium atoms and to determine the isotopic
purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

¢ Objective: To confirm the chemical structure of N6-Benzyladenosine-d5.
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: Deuterated dimethyl sulfoxide (DMSO-ds).

e Procedure: A*H-NMR spectrum is acquired. The chemical shifts, splitting patterns, and
integration of the peaks are analyzed to ensure they are consistent with the expected
structure of N6-Benzyladenosine. The reduction in the signal intensity of the benzyl protons

confirms the deuterium labeling.

Mandatory Visualizations
Signaling Pathway

N6-Benzyladenosine is a synthetic cytokinin that can influence various cellular processes. The
diagram below illustrates a simplified generic cytokinin signaling pathway.
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Caption: Simplified Cytokinin Signaling Pathway.
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Experimental Workflow

The following diagram outlines the quality control workflow for certifying a batch of N6-
Benzyladenosine-d5.

Quality Control Testing
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Caption: Quality Control Workflow for N6-Benzyladenosine-d5.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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